4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine

• IUPAC Name: (3-amino-1,2,4-triazol-4-yl)-(3-phenylmethoxyphenyl)methanone
• InChI: InChI=1S/C16H14N4O2/c17-16-19-18-11-20(16)15(21)13-7-4-8-14(9-13)22-10-12-5-2-1-3-6-12/h1-9,11H,10H2,(H2,17,19)
• InChI Key: ZUGSSXPMHNLYRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C(=O)N3C=NN=C3N
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine, also known as BBTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BBTA is a triazole compound that has been synthesized using different methods and has shown promising results in terms of its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine is not fully understood, but it is believed to inhibit the growth of cancer cells by inducing apoptosis or programmed cell death. 4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth.
Biochemical and Physiological Effects:
4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine has been shown to have biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and inhibition of enzyme activity. 4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine has also been shown to have low toxicity, making it a potential candidate for further research.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine in lab experiments include its high yield and purity, low toxicity, and potential applications in various fields of scientific research. The limitations include the lack of understanding of its mechanism of action and its potential side effects.

Future Directions

There are several future directions for research on 4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine, including the optimization of its synthesis method, the study of its mechanism of action, and the development of novel materials using 4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine as a building block. 4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine can also be further studied as a potential anticancer agent and as a reagent in organic synthesis.
In conclusion, 4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine is a chemical compound that has shown promising results in scientific research due to its potential applications in various fields. Its synthesis method has been optimized, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied. Further research on 4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine can lead to the development of novel materials and potential anticancer agents.

Synthesis Methods

4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine has been synthesized using different methods, including the reaction of 3-(benzyloxy)benzoyl chloride with 4-amino-1,2,4-triazole in the presence of a base. Another method involves the reaction of 3-(benzyloxy)benzoyl hydrazine with ethyl acetoacetate followed by cyclization with ammonium acetate. These methods have been optimized to obtain high yields of 4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine with purity.

Scientific Research Applications

4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine has shown potential applications in various fields of scientific research, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, 4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In material science, 4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine has been used as a building block in the synthesis of novel materials with unique properties. In organic synthesis, 4-[3-(benzyloxy)benzoyl]-4H-1,2,4-triazol-3-amine has been used as a reagent in various reactions, including the synthesis of heterocyclic compounds.